Cas no 2137504-29-9 (4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid)

• Product Name: 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid
• CAS No: 2137504-29-9
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6178413
• PubChem ID: 165489095
• Update Time: 2025-05-24

4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2137504-29-9
• 4-[(octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid
• EN300-766536
• 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid

• Inchi： 1S/C13H21NO5/c15-12(2-1-3-13(16)17)14-9-4-5-10-11(8-9)19-7-6-18-10/h9-11H,1-8H2,(H,14,15)(H,16,17)
• InChI Key： PEANKPPDIZCINH-UHFFFAOYSA-N
• SMILES： O1CCOC2CCC(CC12)NC(CCCC(=O)O)=O

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 84.9Ų

Additional information on 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid

Compound CAS No. 2137504-29-9: 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic Acid

The compound with CAS No. 2137504-29-9, known as 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which combines a benzodioxin ring system with a carboxylic acid moiety, making it a promising candidate for various applications in drug development and material science.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, particularly in the context of neurodegenerative diseases and inflammatory conditions. The benzodioxin ring system within the molecule is known to confer stability and bioavailability, which are critical factors in drug design. Furthermore, the presence of the carbamoyl group enhances the molecule's ability to interact with target proteins, making it a versatile platform for further chemical modifications.

In terms of synthesis, this compound is typically derived from a multi-step process involving advanced organic chemistry techniques such as Suzuki coupling and peptide bond formation. The synthesis pathway has been optimized to ensure high yields and purity, which are essential for its application in preclinical studies. Recent advancements in catalytic asymmetric synthesis have also enabled the production of enantiomerically pure forms of this compound, further expanding its utility in chiral drug development.

The physical properties of 4-[(Octahydro-1,4-benzodioxin-6-yl)carbamoyl]butanoic acid are equally noteworthy. It exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. Additionally, its stability under physiological conditions has been confirmed through extensive in vitro testing.

From an application perspective, this compound has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an antagonist for certain G-protein coupled receptors (GPCRs), which are key targets in the treatment of cardiovascular diseases and metabolic disorders. Moreover, its ability to inhibit specific enzymes involved in inflammation has positioned it as a candidate for anti-inflammatory therapies.

In conclusion, CAS No. 2137504-29-9, or 4-[(Octahydro-1,4-benzodioxin-6-yli carbamoyl]butanoic acid, represents a significant advancement in organic chemistry and pharmacology. Its unique structure, coupled with its favorable physical properties and diverse biological activities, makes it a valuable tool for researchers seeking innovative solutions in drug discovery and development.